4-(Methoxymethyl)benzophenone
Cat. No. B8787667
M. Wt: 226.27 g/mol
InChI Key: NLNLATCMOFUMFV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04199420
Procedure details
To 4 liters of absolute methyl alcohol was added 300 grams (4.5 moles) of 85% potassium hydroxide pellets with mechanical stirring. The amount of 618 grams (2.7 moles) of 4-(chloromethyl)benzophenone was added to the resulting warm solution. The reaction mixture was refluxed for three hours, filtered with suction, and concentrated. Water was added and the lower oily layer was separated and distilled to provide 530 grams (88.5% yield) of 4-(methoxymethyl)benzophenone as an almost colorless liquid (b.p. 140° C., 0.20 mm Hg). The infrared spectrum revealed a carbonyl band at 1660 cm-1. Ultraviolet analysis revealed λ max (ε) at 256 nanometers (18,380).
Yield
88.5%
Identifiers
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REACTION_CXSMILES
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[OH-:1].[K+].Cl[CH2:4][C:5]1[CH:18]=[CH:17][C:8]([C:9]([C:11]2[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=2)=[O:10])=[CH:7][CH:6]=1.[CH3:19]O>>[CH3:19][O:1][CH2:4][C:5]1[CH:18]=[CH:17][C:8]([C:9]([C:11]2[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=2)=[O:10])=[CH:7][CH:6]=1 |f:0.1|
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Inputs
Step One
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Name
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Quantity
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618 g
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Type
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reactant
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Smiles
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ClCC1=CC=C(C(=O)C2=CC=CC=C2)C=C1
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Step Two
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Name
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Quantity
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300 g
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Type
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reactant
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Smiles
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[OH-].[K+]
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Name
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Quantity
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4 L
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Type
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reactant
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Smiles
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CO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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warm solution
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was refluxed for three hours
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Duration
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3 h
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FILTRATION
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Type
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FILTRATION
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Details
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filtered with suction
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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ADDITION
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Type
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ADDITION
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Details
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Water was added
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CUSTOM
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Type
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CUSTOM
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Details
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the lower oily layer was separated
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DISTILLATION
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Type
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DISTILLATION
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Details
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distilled
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COCC1=CC=C(C(=O)C2=CC=CC=C2)C=C1
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 530 g | |
| YIELD: PERCENTYIELD | 88.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
